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Compound of Interest

Compound Name: Tyrphostin 25

Cat. No.: B013940 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential information and a step-by-step guide for the safe disposal of

Tyrphostin 25, a widely used tyrosine kinase inhibitor. Adherence to these procedures is

crucial to minimize risks and ensure compliance with safety regulations.

Chemical and Physical Properties
A summary of the key quantitative data for Tyrphostin 25 is presented below, offering a quick

reference for its physical and chemical characteristics.

Property Value Source

Molecular Formula C₁₀H₆N₂O₃ [1][2][3]

Molecular Weight 202.17 g/mol [1][2]

CAS Number 118409-58-8 [1][2][3]

Purity >99% [1]

Appearance Solid [1]

Solubility Soluble in ethanol and DMSO [1]

Melting Point 250 ºC [3]

IC₅₀ for EGFR 3 µM [1][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b013940?utm_src=pdf-interest
https://www.benchchem.com/product/b013940?utm_src=pdf-body
https://www.benchchem.com/product/b013940?utm_src=pdf-body
https://www.abcam.com/en-us/products/biochemicals/tyrphostin-25-rg-50875-competitive-egf-receptor-tyrosine-kinase-inhibitor-ab141557
https://pubchem.ncbi.nlm.nih.gov/compound/Tyrphostin-25
https://exchemistry.com/chem-catalog/product-2087.html
https://www.abcam.com/en-us/products/biochemicals/tyrphostin-25-rg-50875-competitive-egf-receptor-tyrosine-kinase-inhibitor-ab141557
https://pubchem.ncbi.nlm.nih.gov/compound/Tyrphostin-25
https://www.abcam.com/en-us/products/biochemicals/tyrphostin-25-rg-50875-competitive-egf-receptor-tyrosine-kinase-inhibitor-ab141557
https://pubchem.ncbi.nlm.nih.gov/compound/Tyrphostin-25
https://exchemistry.com/chem-catalog/product-2087.html
https://www.abcam.com/en-us/products/biochemicals/tyrphostin-25-rg-50875-competitive-egf-receptor-tyrosine-kinase-inhibitor-ab141557
https://www.abcam.com/en-us/products/biochemicals/tyrphostin-25-rg-50875-competitive-egf-receptor-tyrosine-kinase-inhibitor-ab141557
https://www.abcam.com/en-us/products/biochemicals/tyrphostin-25-rg-50875-competitive-egf-receptor-tyrosine-kinase-inhibitor-ab141557
https://exchemistry.com/chem-catalog/product-2087.html
https://www.abcam.com/en-us/products/biochemicals/tyrphostin-25-rg-50875-competitive-egf-receptor-tyrosine-kinase-inhibitor-ab141557
https://www.medchemexpress.com/tyrphostin-25.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Protocol
While Safety Data Sheets (SDS) for Tyrphostin 25 and similar compounds suggest it is not

classified as a hazardous substance, proper chemical handling and disposal procedures

should always be followed.[5][6][7] The following protocol outlines the recommended steps for

the safe disposal of Tyrphostin 25.

Personal Protective Equipment (PPE) is mandatory during the entire disposal process. This

includes, but is not limited to, safety goggles, lab coats, and chemical-resistant gloves.

Step 1: Waste Identification and Segregation

Solid Waste: Collect un-used or contaminated solid Tyrphostin 25, including empty vials and

contaminated lab supplies (e.g., weighing paper, pipette tips), in a designated, clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing Tyrphostin 25 should be collected in a separate, sealed,

and clearly labeled liquid hazardous waste container. Do not mix with other incompatible

waste streams.

Step 2: Container Management

Ensure all waste containers are in good condition, with no leaks or cracks.

Keep containers securely closed when not in use.

Label containers with "Hazardous Waste," the full chemical name "Tyrphostin 25," and the

approximate concentration and quantity.

Step 3: Storage

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Follow institutional guidelines for the temporary storage of chemical waste.

Step 4: Disposal
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Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Do not dispose of Tyrphostin 25 down the drain or in regular trash.[5]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Tyrphostin 25.
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Caption: Logical workflow for the safe disposal of Tyrphostin 25.

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of Tyrphostin 25, fostering a culture of safety and

compliance within the research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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